4-[(5E)-5-benzylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]-N-(4-hydroxyphenyl)butanamide

• IUPAC Name: 4-[(5E)-5-benzylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]-N-(4-hydroxyphenyl)butanamide
• InChI: InChI=1S/C20H18N2O3S2/c23-16-10-8-15(9-11-16)21-18(24)7-4-12-22-19(25)17(27-20(22)26)13-14-5-2-1-3-6-14/h1-3,5-6,8-11,13,23H,4,7,12H2,(H,21,24)/b17-13+
• InChI Key: ICDCQPCOQOOGEQ-GHRIWEEISA-N
• Canonical SMILES: C1=CC=C(C=C1)C=C2C(=O)N(C(=S)S2)CCCC(=O)NC3=CC=C(C=C3)O
• Isomeric SMILES: C1=CC=C(C=C1)/C=C/2\C(=O)N(C(=S)S2)CCCC(=O)NC3=CC=C(C=C3)O
• Molecular Formula: C20H18N2O3S2
• Molecular Weight: 398.5 g/mol

Description

The compound 4-[(5E)-5-benzylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]-N-(4-hydroxyphenyl)butanamide is a thiazolidinone derivative characterized by a central 1,3-thiazolidin-4-one ring system with a sulfanylidene (C=S) group at position 2 and a benzylidene substituent (C6H5-CH=) at position 3. The butanamide side chain at position 3 terminates in a 4-hydroxyphenyl group. This structure confers unique electronic and steric properties, making it a candidate for pharmacological exploration, particularly in targeting enzymes or receptors influenced by aromatic and hydrogen-bonding interactions .

Key structural features:

• Thiazolidinone core: A five-membered ring with sulfur and nitrogen atoms, known for its bioactivity in antimicrobial, anticancer, and anti-inflammatory agents.
• Benzylidene substituent: Enhances π-π stacking interactions and modulates electron density.
• 4-Hydroxyphenyl butanamide: The phenolic -OH group improves solubility and enables hydrogen bonding.

Biological Activity

The compound 4-[(5E)-5-benzylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]-N-(4-hydroxyphenyl)butanamide is a complex organic molecule with significant potential in medicinal chemistry. Its unique structure, characterized by a thiazolidine ring and various functional groups, suggests a range of biological activities. This article explores the biological activity of this compound, focusing on its pharmacological properties, synthesis, and potential therapeutic applications.

Chemical Structure and Properties

The molecular formula of 4-[(5E)-5-benzylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]-N-(4-hydroxyphenyl)butanamide is $C_{20}H_{18}N_{2}O_{3}S_{2}$ with a molecular weight of approximately 398.5 g/mol. The structural components include:

• Thiazolidine ring : A five-membered ring containing sulfur and nitrogen.
• Benzylidene group : Contributes to the compound's reactivity and biological interactions.
• Butanamide moiety : Enhances solubility and biological activity.

Table 1: Structural Features

Feature	Description
Molecular Formula	C₁₈H₁₈N₂O₂S
Molecular Weight	398.5 g/mol
Key Functional Groups	Thiazolidine, Benzylidene, Butanamide

Biological Activity

Research indicates that compounds similar to this thiazolidinone exhibit various biological activities, including:

• Antimicrobial Activity : Preliminary studies suggest significant antibacterial and antifungal properties against various pathogens.
• Anti-inflammatory Effects : The compound may inhibit inflammatory pathways, providing therapeutic benefits in inflammatory diseases.
• Anticancer Potential : Early research indicates that it may induce apoptosis in cancer cells.

Antimicrobial Activity Study

A study evaluated the antibacterial activity of several thiazolidinone derivatives against common bacterial strains such as Staphylococcus aureus, Escherichia coli, and Bacillus subtilis. The minimum inhibitory concentration (MIC) values were determined using standard dilution methods.

Compound	MIC (µg/mL) against S. aureus	MIC (µg/mL) against E. coli	MIC (µg/mL) against B. subtilis
4-[(5E)-5-benzylidene...butanamide	32	64	16
Standard Antibiotic (Ciprofloxacin)	8	4	8

Anti-inflammatory Mechanism Investigation

In vitro assays demonstrated that the compound inhibits the production of pro-inflammatory cytokines in macrophages, suggesting its potential as an anti-inflammatory agent.

Table 2: Anti-inflammatory Effects

Cytokine	Control Level (pg/mL)	Treated Level (pg/mL)
TNF-α	150	50
IL-6	120	30

Synthesis Pathway

The synthesis of 4-[(5E)-5-benzylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]-N-(4-hydroxyphenyl)butanamide typically involves multiple steps:

• Formation of Thiazolidine Ring : Reacting suitable precursors under acidic conditions to form the thiazolidine core.
• Benzylidene Formation : Condensation reactions with appropriate aldehydes to introduce the benzylidene group.
• Amide Bond Formation : Coupling with butyric acid derivatives to yield the final compound.

Table 3: Synthetic Steps Overview

Step	Reaction Type	Key Reagents
Thiazolidine formation	Acid-catalyzed reaction	Aldehydes, thioketones
Benzylidene formation	Condensation	Benzaldehyde
Amide bond formation	Coupling	Butyric acid derivatives

Comparison with Similar Compounds

Structural Variations in Analogues

The following table summarizes key structural differences between the target compound and its analogues:

Compound Name	Benzylidene Substituent	Amide Substituent	Core Modifications	Reference
Target compound	Benzylidene (C6H5-CH=)	N-(4-hydroxyphenyl)butanamide	2-Sulfanylidene, 4-oxo
N-(4-ethoxyphenyl)-4-[(5E)-5-(furan-2-ylmethylidene)-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]butanamide	Furan-2-ylmethylidene	N-(4-ethoxyphenyl)butanamide	2-Sulfanylidene, 4-oxo
N-(4-Hydroxyphenyl)-3-[(5E)-5-(3-methoxybenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]propanamide	3-Methoxybenzylidene	N-(4-hydroxyphenyl)propanamide	2-Thioxo, shorter alkyl chain
N-Ethyl-N-(2-hydroxyethyl)-4-[(5Z)-5-(4-methylbenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]butanamide	4-Methylbenzylidene	N-Ethyl-N-(2-hydroxyethyl)butanamide	Z-configuration, branched amide
2-[(5Z)-5-benzylidene-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]-N-(2-methylphenyl)acetamide	Benzylidene	N-(2-methylphenyl)acetamide	Acetamide chain, Z-configuration

Electronic and Steric Effects

• Bulky substituents (e.g., 4-methylbenzylidene in ) may reduce membrane permeability due to increased hydrophobicity .
• Amide Chain Variations :
  • The 4-hydroxyphenyl group in the target compound improves aqueous solubility compared to ethoxy () or alkylated amides () .
  • Shorter chains (e.g., propanamide in ) may limit binding affinity in sterically constrained active sites .

Preparation Methods

Knoevenagel Condensation Protocol

In a representative procedure, 2-sulfanylidene-1,3-thiazolidin-4-one (1.0 mmol) reacts with benzaldehyde (1.2 mmol) in ethanol under reflux with piperidine as a catalyst. The reaction forms the 5-benzylidene intermediate via dehydration, yielding 75–85% after recrystallization. The (E) -configuration of the benzylidene double bond is confirmed by $^1H$-NMR coupling constants ($J = 12–14 \, \text{Hz}$).

Three-Component Reaction for Thiazolidinone Formation

An alternative route employs a one-pot reaction of thiosemicarbazide (1.0 mmol), maleimide (1.2 mmol), and Meldrum’s acid (0.5 mmol) in ethanol with triethylamine. This method achieves 68% yield of the thiazolidinone core with inherent sulfanylidene functionality, validated by HRMS and X-ray diffraction.

Preparation of N-(4-Hydroxyphenyl)Butanamide

The butanamide side chain is synthesized via intramolecular rearrangement or direct acylation.

Intramolecular Rearrangement Method

As reported, 3-(butanoylamino)phenyl butanoate undergoes AlCl$_3$-catalyzed rearrangement in 1,2-dichloroethane to yield N-(4-hydroxyphenyl)butanamide (82% yield). Crystallographic data confirm the planar amide linkage and hydrogen-bonded polymeric structure.

Direct Acylation of 4-Aminophenol

4-Aminophenol (1.0 mmol) reacts with butanoyl chloride (1.5 mmol) in dichloromethane with triethylamine, yielding 89% of the amide. FTIR shows $\nu(\text{C=O})$ at 1685 cm$^{-1}$ and $\nu(\text{N-H})$ at 3320 cm$^{-1}$.

Coupling of Thiazolidinone and Butanamide Moieties

The final step involves N-alkylation or amide bond formation to link the two fragments.

Alkylation of Thiazolidinone Nitrogen

The thiazolidinone core (1.0 mmol) reacts with 4-chlorobutanoyl-N-(4-hydroxyphenyl)amide (1.2 mmol) in DMF with K$_2$CO$_3$ at 80°C for 12 hours. The product is purified via column chromatography (SiO$_2$, ethyl acetate/hexane), yielding 65%. $^{13}\text{C}$-NMR confirms the butanamide linkage (δ 168.2 ppm, C=O).

Mitsunobu Reaction for Ether Linkage

For analogs with ether bonds, the hydroxyl group of N-(4-hydroxyphenyl)butanamide (1.0 mmol) reacts with the thiazolidinone’s nitrogen using diethyl azodicarboxylate (DEAD) and PPh$_3$ in THF. This method achieves 58% yield but requires rigorous anhydrous conditions.

Optimization and Spectroscopic Validation

Reaction Condition Screening

Parameter	Optimal Condition	Yield (%)
Solvent	Ethanol	75–85
Catalyst	Piperidine	82
Temperature	Reflux (78°C)	80
Coupling Agent	K$_2$CO$_3$	65

Spectroscopic Characterization

• FTIR : Thiazolidinone C=O (1720 cm$^{-1}$), C=S (1220 cm$^{-1}$), amide C=O (1685 cm$^{-1}$).

• $^1H$-NMR : Benzylidene proton (δ 7.85 ppm, singlet), amide NH (δ 9.12 ppm).

• X-ray Diffraction : Confirms E-configuration and planar amide geometry.

Challenges and Alternative Approaches

Stereochemical Control

The (E) -configuration of the benzylidene group is thermodynamically favored but requires anhydrous conditions to prevent isomerization. Catalytic amounts of acetic acid enhance selectivity.

Sulfur Oxidation Mitigation

The sulfanylidene group is prone to oxidation. Reactions are conducted under nitrogen, and antioxidants like BHT (0.1%) are added .

Q & A

Q. Table 1: Critical Reaction Parameters

Step	Reagent	Solvent	Temperature (°C)	Yield (%)
Cyclization	Thiosemicarbazide	DMF	70	65–72
Amidation	4-Hydroxyphenylamine	THF	RT	80–85

Basic: What in vitro assays are suitable for preliminary biological screening of this compound?

Methodological Answer:
Prioritize assays aligned with its structural analogs’ reported activities (e.g., anticancer, antimicrobial):

• Antiproliferative activity : MTT assay on cancer cell lines (e.g., MCF-7, HeLa) at 10–100 µM .
• Enzyme inhibition : Test against tyrosine kinases or HDACs using fluorometric kits .
• Antimicrobial screening : Disk diffusion against E. coli and S. aureus .
  Validate results with positive controls (e.g., doxorubicin for anticancer, ampicillin for antimicrobial).

Advanced: How can structure-activity relationship (SAR) studies resolve contradictions in reported biological activities?

Methodological Answer:
Contradictions often arise from substituent variations. Conduct SAR by:

• Systematic substitution : Compare analogs with halogen (Cl, F) or methoxy groups on the benzylidene ring (Table 2) .
• Computational modeling : Use molecular docking (AutoDock Vina) to predict binding affinities to targets like EGFR or PPARγ .

Q. Table 2: SAR Comparison

Substituent (R)	IC50 (µM, MCF-7)	LogP	Key Interaction
4-Fluorobenzylidene	12.3	3.1	H-bond with EGFR
4-Chlorobenzylidene	8.7	3.5	Hydrophobic pocket
3,4,5-Trimethoxy	5.2	2.8	π-π stacking

Advanced: What experimental and computational strategies elucidate the mechanism of action?

Methodological Answer:

• Target identification : Use thermal shift assays (TSA) to detect protein binding .
• Pathway analysis : Perform RNA-seq on treated cells to identify dysregulated pathways (e.g., apoptosis, ROS signaling) .
• Molecular dynamics (MD) simulations : Simulate binding stability over 100 ns (GROMACS) to validate docking results .

Key Finding : The thiazolidinone core and sulfanylidene group chelate metal ions in enzyme active sites (e.g., HDACs), inhibiting deacetylation .

Advanced: How can researchers address discrepancies in cytotoxicity data across cell lines?

Methodological Answer:
Discrepancies may stem from cell-specific uptake or metabolic activation. Address by:

• Cellular pharmacokinetics : Measure intracellular concentration via LC-MS/MS .
• Metabolite profiling : Identify active metabolites using HR-MS and NMR .
• Resistance assays : Test in doxorubicin-resistant lines to assess P-gp efflux involvement .

Example : A 4-methoxy analog showed 5x higher uptake in HeLa vs. MCF-7, correlating with IC50 differences .

Basic: What analytical techniques ensure structural fidelity and purity?

Methodological Answer:

• NMR : Confirm regiochemistry (e.g., E/Z isomerism) via $^1$H and $^{13}$C NMR .
• HPLC-DAD : Use C18 columns (ACN/water gradient) to detect impurities (<2%) .
• Elemental analysis : Validate %C, %H, %N within ±0.4% of theoretical values .

Advanced: How does the hydroxyphenyl group influence solubility and bioavailability?

Methodological Answer:
The 4-hydroxyphenyl moiety enhances water solubility via H-bonding but reduces logP. Strategies to improve bioavailability:

• Prodrug synthesis : Acetylate the hydroxyl group to increase membrane permeability .
• Nanoparticle formulation : Encapsulate in PLGA nanoparticles (150–200 nm) for sustained release .
• LogP adjustment : Introduce polar groups (e.g., sulfonamide) without disrupting activity .

Q. Table 3: Solubility and logP Modifications

Derivative	logP	Aqueous Solubility (mg/mL)
Parent compound	3.2	0.15
Acetylated prodrug	2.8	0.08
Sulfonamide analog	1.9	0.45

Advanced: What catalytic systems improve yield in large-scale synthesis?

Methodological Answer:

• Flow chemistry : Use microreactors for exothermic steps (e.g., cyclization) to enhance safety and yield (85–90%) .
• Catalytic optimization : Employ Pd/C (5% wt) for hydrogenation steps, reducing reaction time by 50% .
• Automated platforms : Integrate liquid handlers for precise stoichiometry in multi-step sequences .